Cas no 2248410-18-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorophenyl)-3-methylbutanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorophenyl)-3-methylbutanoate
• CAS No: 2248410-18-4
• MF: C₁₉H₁₆ClNO₄
• MW: 357.787644386292
• CID: 6335415
• PubChem ID: 165725694
• Update Time: 2025-06-15

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorophenyl)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorophenyl)-3-methylbutanoate
• EN300-6518130
• 2248410-18-4

• Inchi： 1S/C19H16ClNO4/c1-11(2)16(12-6-5-7-13(20)10-12)19(24)25-21-17(22)14-8-3-4-9-15(14)18(21)23/h3-11,16H,1-2H3
• InChI Key： YLSMDIUGNJGJFN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)C(C)C

Computed Properties

• Exact Mass: 357.0767857g/mol
• Monoisotopic Mass: 357.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorophenyl)-3-methylbutanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorophenyl)-3-methylbutanoate (CAS No. 2248410-18-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorophenyl)-3-methylbutanoate (CAS No. 2248410-18-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,3-dioxo-2,3-dihydro-1H-isoindol moiety and a 2-(3-chlorophenyl)-3-methylbutanoate substituent. These structural elements contribute to its potential biological activities and therapeutic applications.

The isoindol core is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological targets. The presence of the dioxo group further enhances the compound's reactivity and stability, making it an attractive candidate for drug development. The 2-(3-chlorophenyl)-3-methylbutanoate substituent adds additional complexity and specificity to the molecule, potentially influencing its pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorophenyl)-3-methylbutanoate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The compound's ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6 makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorophenyl)-3-methylbutanoate has also been investigated for its potential neuroprotective properties. Studies conducted in animal models have demonstrated that this compound can reduce oxidative stress and neuronal damage in the brain, suggesting its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorophenyl)-3-methylbutanoate has been extensively studied to optimize its therapeutic efficacy. Research has shown that the compound exhibits good oral bioavailability and a favorable half-life, which are crucial factors for developing an effective drug candidate. Furthermore, the compound has demonstrated low toxicity in preclinical studies, indicating a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorophenyl)-3-methylbutanoate in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore the full potential of this compound in treating various diseases.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorophenyl)-3-methylbutanoate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For example, a novel catalytic approach using palladium-based catalysts has been developed to improve the yield and reduce the environmental impact of the synthesis process.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorophenyl)-3-methylbutanoate (CAS No. 2248410-18-4) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for improving patient outcomes in various medical conditions.